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Abstract

JNJ-26489112 is a novel, broad-spectrum anticonvulsant agent that has demonstrated
significant efficacy in preclinical models of epilepsy. Developed as a potential successor to
topiramate, it exhibits a multi-target mechanism of action, primarily involving the modulation of
key ion channels implicated in neuronal excitability. This document provides a comprehensive
overview of the chemical structure, physicochemical properties, pharmacological profile, and
available clinical data for INJ-26489112, intended to serve as a technical guide for the
scientific community. Detailed experimental methodologies for key preclinical assays are also
presented to facilitate further research and development.

Chemical Structure and Physicochemical Properties

JNJ-26489112, with the IUPAC name (S)-N-[(6-Chloro-2,3-dihydrobenzo[1][2]dioxin-2-
yl)methyl]sulfamide, is a sulfamide derivative. Its chemical structure is characterized by a chiral
center at the 2-position of the dihydrobenzodioxin ring.

Chemical Structure:
o |[UPAC Name: (S)-N-[(6-Chloro-2,3-dihydrobenzo[1][2]dioxin-2-yl)methyl]sulfamide[3]

e CAS Number: 871824-55-4[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1673008?utm_src=pdf-interest
https://www.benchchem.com/product/b1673008?utm_src=pdf-body
https://www.benchchem.com/product/b1673008?utm_src=pdf-body
https://www.benchchem.com/product/b1673008?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24205976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4004761/
https://pubmed.ncbi.nlm.nih.gov/24205976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4004761/
https://en.wikipedia.org/wiki/JNJ-26489112
https://en.wikipedia.org/wiki/JNJ-26489112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: CoH11CIN204S[3]

Molecular Weight: 278.71 g/mol [3]

SMILES: NS(=0)(=0)NC[C@H]1COC2=C(01)C=CC(Cl)=C2[3]

INChl Key: KXSAIQPPGSSNKX-ZETCQYMHSA-NI[3]

A summary of the key physicochemical and identification properties of INJ-26489112 is
provided in Table 1.

Table 1: Chemical and Physical Properties of INJ-26489112

Property Value Reference

(S)-N-[(6-Chloro-2,3-

IUPAC Name dihydrobenzo[1][2]dioxin-2- [3]
yl)methyl]sulfamide

CAS Number 871824-55-4 [3]

Molecular Formula CoH11CIN204S [3]

Molecular Weight 278.71 g/mol [3]
NS(=0)

SMILES (=O)NC[C@H]1COC2=C(01) [3]
C=CcC(Ch=C2
KXSAIQPPGSSNKX-

InChl Key [3]

ZETCQYMHSA-N

Pharmacology and Mechanism of Action

JNJ-26489112 exhibits a broad-spectrum anticonvulsant profile, demonstrating efficacy against
seizures induced by various methods, including audiogenic, electrical, and chemical stimuli in
rodent models.[1][2] Its mechanism of action is multifactorial, involving the modulation of
several key ion channels that regulate neuronal excitability.
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lon Channel Activity

The primary mechanism of action of INJ-26489112 is attributed to its effects on voltage-gated
ion channels:

o Voltage-Gated Sodium (Na+) Channel Inhibition: JINJ-26489112 inhibits voltage-gated
sodium channels, which are crucial for the initiation and propagation of action potentials.[1]
[2] By blocking these channels, it can reduce excessive neuronal firing characteristic of
epileptic seizures.

e N-type Calcium (Ca2+) Channel Inhibition: The compound also inhibits N-type voltage-gated
calcium channels.[1][2] These channels are involved in neurotransmitter release at
presynaptic terminals. Their inhibition by JNJ-26489112 likely contributes to its
anticonvulsant effects by reducing synaptic transmission.

e Potassium (K+) Channel Opening: JNJ-26489112 has been shown to be effective as a
potassium channel opener.[1][2] Opening of potassium channels leads to hyperpolarization
of the neuronal membrane, making it more difficult for neurons to reach the threshold for
firing an action potential, thereby reducing neuronal excitability.

Carbonic Anhydrase Inhibition

Unlike its predecessor topiramate, JNJ-26489112 was designed to have minimal activity
against carbonic anhydrase.[3] It exhibits very weak inhibition of human carbonic anhydrase-l|
(CA-II), with a reported IC50 value of 17 uM.[2] This reduced activity is expected to result in a
more favorable side-effect profile compared to topiramate.[3]

The multifaceted mechanism of action of JINJ-26489112 is depicted in the following signaling
pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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